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Compound of Interest

Compound Name: BMS-265246

Cat. No.: B1667192 Get Quote

For researchers, scientists, and drug development professionals working with the potent

CDK1/2 inhibitor BMS-265246, adherence to strict safety and handling protocols is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this compound in a laboratory

setting.

Compound Properties and Storage
BMS-265246 is a solid powder that is soluble in DMSO but not in water. For shipping, it is

considered a non-hazardous chemical. Proper storage is crucial to maintain its stability and

efficacy.
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Parameter Specification Source

Appearance Solid powder [1]

Solubility Soluble in DMSO, not in water [1]

Short-term Storage (days to

weeks)
Dry, dark, and at 0 - 4°C [1]

Long-term Storage (months to

years)
-20°C [1]

Shipping Condition

Shipped under ambient

temperature as non-hazardous

chemical

[1]

Shelf Life >5 years if stored properly [1]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for BMS-265246 from some suppliers may not classify it as

a hazardous substance, its nature as a potent kinase inhibitor necessitates a cautious

approach. The following personal protective equipment is recommended for handling the

compound, particularly in its powdered form, to minimize exposure risk.

Equipment Specification Purpose

Gloves
Nitrile or other chemical-

resistant gloves

Protects skin from direct

contact.

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye exposure to

powder or splashes.

Lab Coat Standard laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood.

Minimizes inhalation of the

powdered compound.
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Handling and Experimental Protocols
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood,

especially when handling the solid compound.

Weighing: To minimize the generation of airborne dust, weigh the powdered BMS-265246 in

a fume hood or a balance enclosure.

Solution Preparation:

BMS-265246 is soluble in DMSO.[1]

For a 10 mM stock solution, dissolve the appropriate mass of BMS-265246 in DMSO. For

example, to prepare 1 mL of a 10 mM solution, dissolve 3.45 mg of BMS-265246
(Molecular Weight: 345.34 g/mol ) in 1 mL of DMSO.

Ensure the solution is thoroughly mixed. Gentle warming or vortexing can aid dissolution.

Use in Experiments: When diluting the stock solution for cellular assays or other

experiments, use the appropriate cell culture medium or buffer.

Post-Handling: After use, thoroughly clean all surfaces and equipment that came into contact

with the compound. Wash hands thoroughly with soap and water.

First Aid Measures
In the event of exposure, follow these immediate first aid measures as outlined in the Safety

Data Sheet:
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[2]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

[2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

[2]

Disposal Plan
Although classified as non-hazardous for shipping, proper disposal of BMS-265246 and its

containers is essential to prevent environmental contamination.

Solid Waste:

Empty Vials: The original vials containing BMS-265246 should be triple-rinsed with a suitable

solvent (e.g., DMSO followed by ethanol or water). The rinsate should be collected and

disposed of as chemical waste. The rinsed vial can then be disposed of in the regular

laboratory glass waste.
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Contaminated Materials: Items such as pipette tips, tubes, and gloves that have come into

contact with BMS-265246 should be placed in a designated chemical waste container.

Liquid Waste:

Unused Solutions: Any unused stock solutions or experimental solutions containing BMS-
265246 should be collected in a clearly labeled hazardous waste container for chemical

waste.

Aqueous Waste: For diluted aqueous solutions, consult your institution's environmental

health and safety (EHS) guidelines for disposal down the sanitary sewer. Do not dispose of

concentrated solutions or solutions in organic solvents down the drain.

Workflow for Safe Handling and Disposal of BMS-
265246
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BMS-265246 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of BMS-265246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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